Cas no 2649017-02-5 (1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopentaaphenanthrene-1,7-diol)

1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopentaaphenanthrene-1,7-diol structure
2649017-02-5 structure
Product Name:1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopentaaphenanthrene-1,7-diol
CAS No:2649017-02-5
MF:C20H24O2
MW:296.403366088867
MDL:MFCD01004605
CID:5241798
PubChem ID:3285
Update Time:2023-11-27

1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopentaaphenanthrene-1,7-diol Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol, (8ξ,9ξ,13ξ,14ξ,17ξ)-
    • NCIOpen2_007218
    • Oprea1_775480
    • NSC104490
    • STL451029
    • 17-epi Ethylnyl Estradiol (Impurity A)
    • 17-Ethynylestra-1(10),2,4-triene-3,17-diol
    • 1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopentaaphenanthrene-1,7-diol
    • MDL: MFCD01004605
    • Inchi: 1S/C20H24O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,5,7,12,16-18,21-22H,4,6,8-11H2,2H3
    • InChI Key: BFPYWIDHMRZLRN-UHFFFAOYSA-N
    • SMILES: OC1(C#C)CCC2C3CCC4C=C(C=CC=4C3CCC21C)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 505
  • XLogP3: 3.7
  • Topological Polar Surface Area: 40.5

1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopentaaphenanthrene-1,7-diol Pricemore >>

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Enamine
EN300-297603-0.05g
1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
2649017-02-5 95.0%
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Enamine
EN300-297603-1.0g
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2649017-02-5
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Enamine
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